Cas no 2172275-92-0 (2-{N-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-2-methylpropanoic acid)

• Product Name: 2-{N-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-2-methylpropanoic acid
• CAS No: 2172275-92-0
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 6615452
• PubChem ID: 165543974
• Update Time: 2025-10-24

2-{N-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{N-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-2-methylpropanoic acid
• EN300-1493855
• 2172275-92-0
• 2-{N-ethyl-1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-3-yl]formamido}-2-methylpropanoic acid

• Inchi： 1S/C26H30N2O6/c1-4-28(26(2,3)24(30)31)23(29)21-13-33-15-22(21)27-25(32)34-14-20-18-11-7-5-9-16(18)17-10-6-8-12-19(17)20/h5-12,20-22H,4,13-15H2,1-3H3,(H,27,32)(H,30,31)
• InChI Key： NHBMJEWRGPFFSO-UHFFFAOYSA-N
• SMILES： O1CC(C(C(N(CC)C(C(=O)O)(C)C)=O)C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 748
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 105Ų

Additional information on 2-{N-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-2-methylpropanoic acid

Introduction to 2-{N-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-2-methylpropanoic acid (CAS No. 2172275-92-0)

2-{N-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-2-methylpropanoic acid, identified by its Chemical Abstracts Service (CAS) number 2172275-92-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a combination of heterocyclic and acyclic moieties, making it a promising candidate for various biochemical applications.

The molecular structure of this compound features a central oxolan ring, which is a five-membered heterocycle containing an oxygen atom. This ring is further functionalized with an N-ethyl group and an amino substituent, which are connected through a formamido linkage. The presence of these functional groups not only contributes to the compound's unique chemical properties but also opens up possibilities for its use in drug design and development.

One of the most striking features of this compound is the incorporation of a fluorenylmethoxycarbonyl (Fmoc) group, which is a protective group commonly used in peptide synthesis. The Fmoc moiety is attached to an amino group via an ester linkage, providing a versatile handle for further chemical modifications. This structural feature makes the compound particularly interesting for researchers working in the field of peptide mimetics and protease inhibition.

The terminal part of the molecule consists of a methylpropanoic acid moiety, which introduces a carboxylic acid functionality. This acidic group can participate in various hydrogen bonding interactions, enhancing the compound's solubility and bioavailability. Additionally, the presence of multiple chiral centers in the molecule suggests that it may exhibit stereoselective properties, which are crucial for many pharmaceutical applications.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with inflammation, cancer, and neurodegenerative diseases. The structural complexity of 2-{N-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-2-methylpropanoic acid (CAS No. 2172275-92-0) positions it as a potential lead compound for such therapeutic applications. For instance, the oxolan ring has been shown to be a key structural element in several bioactive molecules that interact with enzymes and receptors involved in disease pathways.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery due to their ability to mimic natural biomolecules and interact with biological targets in a highly specific manner. The fluorenylmethoxycarbonyl group not only serves as a protective moiety but also contributes to the overall hydrophobicity of the molecule, which can be advantageous for membrane permeability and target binding affinity. These characteristics make this compound an attractive candidate for further investigation in medicinal chemistry.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the Fmoc group necessitates conditions that are compatible with sensitive functional groups while maintaining regioselectivity. Additionally, the formation of the oxolan ring requires precise control over reaction conditions to avoid unwanted side products. These synthetic challenges underscore the complexity and sophistication required to produce such advanced chemical entities.

In terms of biological activity, preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors relevant to human health. For example, the structural motif shared with known bioactive molecules has prompted researchers to explore its potential as an inhibitor of proteases involved in inflammatory responses. Furthermore, the presence of multiple functional groups provides opportunities for derivatization, allowing chemists to fine-tune its biological profile.

The use of computational methods has become increasingly important in evaluating the potential activity of novel compounds like this one. Molecular modeling techniques can help predict how this molecule might interact with biological targets at the atomic level. By simulating these interactions, researchers can gain insights into its mechanism of action and identify potential lead compounds for further optimization.

As research in medicinal chemistry continues to evolve, compounds like 2-{N-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxlananmoic acid (CAS No. 2172275 92 0) will play an increasingly significant role in drug discovery efforts. Their complex structures and multifunctional properties make them valuable tools for understanding biological processes and developing new therapeutic strategies. Future studies will likely focus on refining synthetic routes, exploring derivatives with enhanced activity, and investigating their potential clinical applications.